2,4-Dichloro-6-fluorobenzonitrile

• IUPAC Name: 2,4-dichloro-6-fluorobenzonitrile
• InChI: InChI=1S/C7H2Cl2FN/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
• InChI Key: HFZFDUUDVLMSPE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C#N)Cl)Cl
• Molecular Formula: C7H2Cl2FN
• DSSTOX Substance ID: DTXSID501299306
• Molecular Weight: 190.00 g/mol
• CAS No.: 1349718-98-4

Description

2,4-Dichloro-6-fluorobenzonitrile, also known as DCFBN, is an important organic compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents and has a melting point of 82-83°C. DCFBN has been used in a variety of fields, including chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Structural and Electronic Properties

Research has been conducted on the energetic and structural study of monofluorobenzonitriles to understand their thermodynamic properties, vapor pressures, and electronic effects. These studies are crucial for evaluating the potential uses of fluorinated benzonitriles in electronic materials and their chemical reactivity (Ribeiro da Silva et al., 2012).

Spectroscopy and Molecular Structure

The investigation of fluorinated benzonitriles using Fourier Transform Microwave Spectroscopy provides valuable insights into the effect of fluorination on the benzonitrile backbone. Understanding these effects is vital for applications in material science and molecular engineering (Kamaee et al., 2015).

Chemical Synthesis

The efficient catalysis of carbon dioxide fixation with aminobenzonitriles highlights the role of fluorinated benzonitriles in developing sustainable chemical processes. Such research indicates the potential of 2,4-Dichloro-6-fluorobenzonitrile in catalysis and green chemistry applications (Kimura et al., 2012).

Electrochemistry

Studies on the electrochemical reduction of the carbon-fluorine bond in fluorobenzonitriles provide insights into their reactivity and potential applications in electrochemical sensors or organic synthesis (Muthukrishnan & Sangaranarayanan, 2007).

Material Science

Research into the synthesis and applications of fluorinated benzonitriles in high-molecular-weight polymers and materials science underscores their utility in developing new materials with specific electronic and structural properties (Liou & Hsiao, 2001).

Safety and Hazards

2,4-Dichloro-6-fluorobenzonitrile is classified as harmful, with the signal word "Warning". Hazard statements include H302, and precautionary statements include P280, P305+P351+P338.

Future Directions

2,4-Dichloro-6-fluorobenzonitrile is a useful intermediate in the synthesis of pharmaceuticals and plant protection agents. Future research may focus on developing more efficient and economical ways to synthesize this compound, as well as exploring its potential applications in drug discovery and other fields.

Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-6-fluorobenzamide (5.07 mmol) (US 20060178386) in 74 mL DCM were added Et3N (15.2 mmol) followed by TFAA (10.1 mmol) at 0° C. After 30 min, water was added, the organic layer was separated and concentrated in vacuo. Purification with CC (KP-SIL™ from Biotage) using Hept/EtOAc ( 4/1 to ⅓) gives the desired compound as colorless solid.